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Compound of Interest

Compound Name:
2-Bromo-4-fluoroaniline

hydrochloride

CAS No.: 1184937-19-6

Cat. No.: B12082283

Get Quote

Part 1: Scientific Validation & Discrepancy
Analysis[1]
Structural Incompatibility
The proposed starting material (2-Bromo-4-fluoroaniline) contains a fluorine atom and an

aniline amine.[1][2] Fexofenadine contains a tertiary amine (piperidine ring) and a carboxylic

acid, but zero halogen atoms.[1] Using this precursor for Fexofenadine would require an

inefficient and costly de-halogenation step, which is thermodynamically unfavorable and

industrially nonexistent.

The "Database Echo" Error
Automated chemical indexing often links "2-Bromo-4-fluoroaniline" to "Fexofenadine" because:

Co-Administration Patents: Patents for allergy treatments often list Fexofenadine (as a

standard of care) alongside novel fluorinated compounds synthesized from this aniline.[1]
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Vendor SEO: Bulk suppliers list "Fexofenadine Intermediates" and "2-Bromo-4-fluoroaniline"

on the same page to capture broad search traffic.[1]

Feature Fexofenadine
Enzalutamide (Actual
Match)

Target Class H1 Antihistamine Androgen Receptor Antagonist

Formula C32H39NO4 C21H16F4N4O2S

Halogens None Fluorine (x4)

Key Precursor Azacyclonol / Alkyl Halides 2-Bromo-4-fluoroaniline

Part 2: Validated Protocol for Fexofenadine
Synthesis
Target: (±)-4-[1-hydroxy-4-[4-(hydroxydiphenylmethyl)-1-piperidinyl]butyl]-α,α-

dimethylbenzeneacetic acid[1]

Retrosynthetic Logic
The industrial route relies on the convergent synthesis of two fragments:

Fragment A (Piperidine): Azacyclonol (Diphenyl(piperidin-4-yl)methanol).[1]

Fragment B (Linker): A 4-halo-1-butanone derivative attached to the phenylacetic acid

moiety.[1]

Detailed Workflow
Step 1: Friedel-Crafts Acylation

Reagents:

-dimethylphenylacetic acid methyl ester + 4-chlorobutyryl chloride.[1]

Catalyst: Aluminum Chloride (

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://pubchem.ncbi.nlm.nih.gov/compound/Fexofenadine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12082283?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


).[1]

Solvent: Dichloromethane (DCM) or Carbon Disulfide (

).[1]

Mechanism: Electrophilic aromatic substitution at the para position.[1]

Process:

Charge reactor with ester and DCM.[1] Cool to 0-5°C.[1]

Add

slowly (exothermic).[1]

Dose 4-chlorobutyryl chloride over 2 hours.

Quench with ice water. Separate organic layer.[1][2]

Yield: ~85% of Methyl 2-[4-(4-chlorobutyryl)phenyl]-2-methylpropionate.

Step 2: N-Alkylation (Convergent Step)

Reagents: Product from Step 1 + Azacyclonol.[1]

Base: Potassium Carbonate (

) or Sodium Bicarbonate.[1]

Catalyst: Potassium Iodide (KI) (Finkelstein condition to accelerate substitution).[1]

Solvent: Methyl Isobutyl Ketone (MIBK) or DMF.[1]

Process:

Reflux the chloroketone and azacyclonol with

/KI for 12-16 hours.
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Filter inorganic salts.[1]

Evaporate solvent to obtain the aminoketone intermediate.[1]

Step 3: Reduction & Hydrolysis

Reagents: Sodium Borohydride (

) followed by NaOH/MeOH.

Process:

Reduce the ketone to alcohol using

in methanol at 0-10°C.[1]

Add NaOH solution to hydrolyze the methyl ester to the carboxylic acid.[1]

Adjust pH to ~3.0 with HCl to precipitate Fexofenadine.[1]

Final Purification: Recrystallization from Methanol/Water.[1]

Pathway Visualization (DOT)
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Process Key
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Caption: Standard industrial synthesis of Fexofenadine via Friedel-Crafts acylation and

convergent N-alkylation.

Part 3: The Actual Application of 2-Bromo-4-
Fluoroaniline
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Target: Enzalutamide (Prostate Cancer API) Intermediate[1]

If your lab possesses 2-Bromo-4-fluoroaniline, you are likely targeting the synthesis of

Enzalutamide or Regorafenib.[1] The protocol below describes the synthesis of the key

isothiocyanate fragment used in Enzalutamide.

Protocol: Synthesis of Isothiocyanate Precursor
2-Bromo-4-fluoroaniline is converted to 2-fluoro-4-bromo-N-methylbenzamide or directly used

in coupling reactions.[1]

Step 1: N-Methylation (if targeting the amide fragment)[1]

Reagents: 2-Bromo-4-fluoroaniline + Methyl Iodide (or Dimethyl Sulfate).[1]

Note: Direct methylation is difficult due to poly-alkylation.[1] The industrial route often starts

from the benzoic acid derivative, but if starting from aniline, one must protect or use

reductive amination.[1]

Step 2: Biaryl Coupling (Suzuki-Miyaura)

Context: This is the most common use of this starting material—coupling the aryl halide to a

boronic acid.[1]

Reagents: 2-Bromo-4-fluoroaniline + Aryl Boronic Acid.[1]

Catalyst:

or

.[1]

Base:

or

.[1]

Solvent: 1,4-Dioxane / Water (4:1).[1]
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Procedure:

Dissolve 2-Bromo-4-fluoroaniline (1.0 eq) and Boronic Acid (1.1 eq) in degassed Dioxane.

Add Base (2.0 eq) and Pd-catalyst (0.05 eq).[1]

Heat to 90°C under Nitrogen for 12 hours.

Result: Formation of the biaryl core found in kinase inhibitors like Regorafenib.[1]

Pathway Visualization (DOT)[1]
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Caption: Validated utility of 2-Bromo-4-fluoroaniline in the synthesis of oncology drugs

(Enzalutamide/Regorafenib).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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